Cas no 83747-12-0 (Benzene, 1-(1,1-dimethylethoxy)-2-nitro-)

Benzene, 1-(1,1-dimethylethoxy)-2-nitro- Properties

Names and Identifiers

• Benzene, 1-(1,1-dimethylethoxy)-2-nitro-
• 1-[(2-methylpropan-2-yl)oxy]-2-nitrobenzene
• 1-TERT-BUTOXY-2-NITROBENZENE
• 83747-12-0
• DTXSID20451257
• 1-(tert-Butoxy)-2-nitrobenzene
• t-butoxynitrobenzene
• BS-24277
• FT-0720303
• FKHYLJDIYZVNQU-UHFFFAOYSA-N
• SCHEMBL1554822
• AKOS006314301
• +Expand

• InChIKey： FKHYLJDIYZVNQU-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13NO3/c1-10(2,3)14-9-7-5-4-6-8(9)11(12)13/h4-7H,1-3H3
• SMILES： CC(C)(C)OC1=CC=CC=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 195.08954328g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 195.08954328g/mol
• Heavy Atom Count: 14
• Complexity: 204
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 55Ų